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Compound of Interest

Compound Name: Methyl 3-bromo-5-iodobenzoate

Cat. No.: B071004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 3-bromo-5-iodobenzoate is a halogenated aromatic ester with the chemical formula

C₈H₆BrIO₂. It serves as a key intermediate in various organic syntheses. Understanding its

solubility is critical for its application in reaction chemistry, purification, and formulation

development. This guide provides a consolidated overview of its known properties and outlines

standard methodologies for solubility determination.

Physicochemical Properties
Methyl 3-bromo-5-iodobenzoate is a solid at room temperature, with a melting point ranging

from 59 to 64°C.[1] Key identifiers for this compound are:

CAS Number: 188813-07-2

Molecular Weight: 340.94 g/mol

Boiling Point: 334.5°C at 760 mmHg[1]

Solubility Data
Quantitative, temperature-dependent solubility data for Methyl 3-bromo-5-iodobenzoate in a

wide range of organic solvents is not extensively documented in publicly available literature.

However, based on the principle of "like dissolves like," its polarity suggests solubility in
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common organic solvents.[2] The compound's structure, featuring both polar (ester) and

nonpolar (halophenyl) regions, indicates it would be sparingly soluble to insoluble in water.

A qualitative summary of expected solubility based on general principles of organic chemistry is

presented below.[2][3]

Solvent Class Representative Solvents
Expected Qualitative
Solubility

Polar Aprotic
Acetone, Acetonitrile, DMSO,

DMF
Soluble

Halogenated Dichloromethane, Chloroform Soluble

Ethers
Diethyl Ether, Tetrahydrofuran

(THF)
Soluble

Aromatics Toluene, Benzene Soluble to Moderately Soluble

Alcohols Methanol, Ethanol Moderately Soluble

Nonpolar Hexanes, Cyclohexane Sparingly Soluble to Insoluble

Aqueous Water Insoluble

This table is predictive. Experimental verification is required for precise quantitative data.

Experimental Protocol: Solubility Determination via
the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a compound.[4][5] It involves equilibrating an excess amount of the

solid compound with the solvent of interest at a constant temperature until the solution is

saturated.

Materials and Equipment
Methyl 3-bromo-5-iodobenzoate (solid)

Solvent of interest (e.g., Ethanol)
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Scintillation vials or sealed flasks

Orbital shaker with temperature control (incubator shaker)

Syringe filters (e.g., 0.22 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

Spectrophotometer

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solution:

Add an excess amount of solid Methyl 3-bromo-5-iodobenzoate to a vial. An amount that

ensures a visible solid residue remains after equilibration is crucial.

Accurately pipette a known volume of the chosen solvent into the vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vials in an incubator shaker set to a constant temperature (e.g., 25°C).

Agitate the mixtures for a sufficient duration to ensure equilibrium is reached.[5] This can

take from 24 to 72 hours, depending on the compound and solvent system.[4][5]

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to let the excess solid settle.

Carefully withdraw a sample of the supernatant using a syringe.
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Immediately filter the sample through a syringe filter into a clean vial to remove all

undissolved solids.[4][6]

Analysis:

Prepare a series of standard solutions of known concentrations of Methyl 3-bromo-5-
iodobenzoate in the same solvent.

Quantify the concentration of the filtered saturated solution using a suitable analytical

method like HPLC-UV or UV-Vis spectrophotometry.[4][5][6] This is achieved by

comparing the analytical response of the sample to a calibration curve generated from the

standard solutions.

Calculation:

The determined concentration from the analysis represents the solubility of the compound

in that solvent at the specified temperature. Results are typically expressed in units of

mg/mL, g/L, or mol/L.

Workflow Visualization
The following diagram illustrates the key steps in the shake-flask method for determining

solubility.
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Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071004#methyl-3-bromo-5-iodobenzoate-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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